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Compound of Interest

Xylenol orange tetrasodium salt,
IND

Cat. No.: B1635214

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectral properties of
Xylenol Orange tetrasodium salt. It is designed to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize this versatile dye in their work.
This document details the dye's absorption and fluorescence characteristics, the influence of
environmental factors such as pH, and its interaction with metal ions. Experimental protocols
and quantitative data are presented to facilitate practical application and further research.

Introduction to Xylenol Orange Tetrasodium Salt

Xylenol Orange tetrasodium salt is a water-soluble organic dye belonging to the
triphenylmethane family.[1] Its chemical structure features multiple carboxylic acid groups,
making it an excellent chelating agent for various metal ions.[2] This property, coupled with its
distinct color changes, has led to its widespread use as a metal indicator in complexometric
titrations and as a chromogenic reagent in spectrophotometric analysis.[2][3] Furthermore, its
fluorescent properties have found applications in biochemical assays and cellular imaging.[1][3]

Physicochemical Properties

A summary of the key physicochemical properties of Xylenol Orange tetrasodium salt is
provided in the table below.
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Property Value Reference
Chemical Formula C31H28N2Nas013S [4]
Molar Mass 760.58 g/mol [4]
CAS Number 3618-43-7 [1]

Red-brown to dark brown
Appearance , [5]
crystalline powder

Solubility Soluble in water [5]

Spectral Properties

The spectral characteristics of Xylenol Orange tetrasodium salt are highly dependent on the
chemical environment, particularly pH and the presence of metal ions.

Absorption Spectra

In the absence of metal ions, the absorption spectrum of Xylenol Orange tetrasodium salt
exhibits significant shifts with changes in pH. In acidic solutions (pH < 6.3), it typically appears
yellow, while in basic solutions (pH > 6.3), it turns red.[5] Upon chelation with metal ions, a
distinct color change to red or violet is observed, accompanied by a shift in the absorption
maximum.[2]

The table below summarizes the absorption maxima (Amax) under various conditions.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.merckmillipore.com/FR/en/product/Xylenol-orange-tetrasodium-salt,MDA_CHEM-108677
https://www.merckmillipore.com/FR/en/product/Xylenol-orange-tetrasodium-salt,MDA_CHEM-108677
https://en.wikipedia.org/wiki/Xylenol_orange
https://www.rxmarine.com/Xylenol-Orange-Tetrasodium-Salt-Acs-Grade
https://www.rxmarine.com/Xylenol-Orange-Tetrasodium-Salt-Acs-Grade
https://www.rxmarine.com/Xylenol-Orange-Tetrasodium-Salt-Acs-Grade
https://rmreagents.com/product/xylenol-orange-indicator-0-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Condition Amax (nm) Reference

0.1 M NaOH 575 - 580 [5]

0.1 M NaOH 582 - 585 [4][6]

Water (Soluble) 583 [7]

Fe3* complex ~585 [8]

Fe3* complex 560 [3]

Ga3* complex (pH 1.2-1.7) 530 9]

Ga3* complex (pH 4.5-5.5) 502 9]

Srz* complex 570 [10]
Molar Absorptivity

The molar absorptivity (€), a measure of how strongly a chemical species absorbs light at a

given wavelength, is a critical parameter for quantitative analysis. The molar absorptivity of

Xylenol Orange is highly dependent on the specific metal complex formed.
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Molar Absorptivity
Complex Wavelength (nm) Reference
() (M~*cm™)

Ga3* (1:1 complex) 22,900 530 [9]
Ga3* (1:2 complex) 16,300 502 [9]
Fe3+-XO complex 20,100 560 [11]
Linoleic acid

hydroperoxides-Fe3+- 172,540 556 [11]
XO

Linolenic acid
hydroperoxides-Fe3+- 93,060 556 [11]
X0

Arachidonic acid
hydroperoxides-Fe3+- 81,510 556 [11]
X0

One source also provides a specific absorptivity value for the tetrasodium salt in 0.1 M NaOH
as A 1%/1cm of 580 - 790 at the absorption maximum.[4]

Fluorescence Spectra

Xylenol Orange is a fluorescent dye, and its emission properties are also influenced by its
environment.[1] Recent studies have shown that it exhibits aggregation-induced emission
(AIE), where its fluorescence is enhanced in aggregated states.[12]

Parameter Wavelength (nm) Reference
Excitation Maxima 440, 570 [1]
Emission Maximum 610 [1]

Quantum Yield: A specific fluorescence quantum yield value for Xylenol Orange tetrasodium
salt is not readily available in published literature. For this information, it is recommended to
contact the supplier directly.[13]
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Experimental Protocols
Preparation of Xylenol Orange Stock Solution

A standard stock solution of Xylenol Orange tetrasodium salt can be prepared as follows:
o Weigh an appropriate amount of Xylenol Orange tetrasodium salt powder.

o Dissolve the powder in high-purity water (e.g., Milli-Q) or a suitable buffer. Gentle heating
may be applied to aid dissolution.[14]

o Store the stock solution in a dark container at 4°C. The solution is typically stable for several
weeks.

For specific applications, the solvent may vary. For instance, in the Ferrous Oxidation-Xylenol
Orange (FOX) assay, the reagent is often prepared in methanol/water mixtures.

Measurement of Absorption Spectra

Instrumentation: A standard UV-Visible spectrophotometer is used for absorbance
measurements.

Procedure:

Prepare a series of dilutions of the Xylenol Orange solution in the desired solvent or buffer.

For metal complex studies, add a known concentration of the metal ion solution to the
Xylenol Orange solution and allow sufficient time for complex formation.[8]

Use the same solvent or buffer as a blank reference.

Record the absorption spectrum over the desired wavelength range (e.g., 350-700 nm).[14]

The absorption maximum (Amax) is determined from the resulting spectrum.

Measurement of Fluorescence Spectra

Instrumentation: A spectrofluorometer is required for fluorescence measurements.
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Procedure:
» Prepare the Xylenol Orange solution in a fluorescence-free solvent.
o Transfer the solution to a quartz cuvette.

o Set the excitation wavelength (e.g., 440 nm or 570 nm) and scan the emission spectrum
over the desired range to determine the emission maximum.

 Alternatively, set the emission wavelength (e.g., 610 nm) and scan the excitation spectrum to
determine the optimal excitation wavelength.

Visualizations

The following diagrams illustrate the chemical structure and key spectral-related processes of
Xylenol Orange.
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Caption: Chemical Structure of Xylenol Orange.
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Effect of pH on Xylenol Orange
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Caption: pH-dependent color change of Xylenol Orange.

Metal Ion Chelation Workflow
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Caption: Metal ion chelation and its effect on the absorption spectrum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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